(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone
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Overview
Description
“(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . It also includes a 3-chloropyridin-4-yl group and a 2-phenylthiazol-4-yl group.
Molecular Structure Analysis
The pyrrolidine ring in the molecule is a saturated scaffold that allows efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring leads to increased three-dimensional coverage, a phenomenon called “pseudorotation” .Scientific Research Applications
Nonlinear Optics
CPP has garnered attention due to its remarkable nonlinear optical (NLO) properties. Researchers have explored its potential for second harmonic generation (SHG) and third harmonic generation (THG) studies. At five different characteristic wavelengths, CPP demonstrates superior static and dynamic polarizability compared to standard urea. Specifically, its SHG and THG values are 56 and 158 times higher than urea, respectively, at a wavelength of 1064.13 nm .
Electrooptic Devices
Given its strong charge transfer capabilities, CPP holds promise in optoelectronic device fabrication. Its HOMO-LUMO gap (approximately 4 eV) and electrostatic potential maps contribute to its suitability for applications such as optical switching, optical logic, memory devices, and signal processing .
Anti-Fibrotic Activities
While not directly related to its optical properties, CPP derivatives have shown interesting biological effects. For instance, ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate exhibit better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Larvicidal Activity
CPP derivatives with a 3-chloropyridin-2-yl-1H-pyrazole moiety have been synthesized and tested against Helicoverpa armigera and Plutella xylostella. Some of these compounds exhibit remarkable larvicidal activity, highlighting their potential in pest control .
Computational Studies
Researchers have employed computational approaches to optimize CPP’s molecular geometry, vibrational modes, and excitation energy. These studies provide valuable insights into its structure-property relationships and guide its practical applications .
Drug Discovery
Considering CPP’s unique chemical structure, it may serve as a scaffold for designing novel drug candidates. Exploring its interactions with biological targets could lead to the development of therapeutic agents .
Future Directions
properties
IUPAC Name |
[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2S/c20-15-10-21-8-6-17(15)25-14-7-9-23(11-14)19(24)16-12-26-18(22-16)13-4-2-1-3-5-13/h1-6,8,10,12,14H,7,9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQHRZJXISAJSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=C(C=NC=C2)Cl)C(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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